BENGHE Foundational & Exploratory

Check Availability & Pricing

The Discovery and Synthesis of Antitubercular
Agent-30 (PAMCHD): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antitubercular agent-30

Cat. No.: B4182402

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tuberculosis remains a significant global health threat, driven by the emergence of multidrug-
resistant strains of Mycobacterium tuberculosis. This necessitates the discovery and
development of novel antitubercular agents with unique mechanisms of action. This technical
whitepaper details the discovery, synthesis, and biological evaluation of a promising candidate,
2-(((2-hydroxyphenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione, also known as
Antitubercular agent-30 or PAMCHD. This document provides a comprehensive overview of
its synthesis, in vitro efficacy against both replicating and non-replicating persistent
mycobacteria, and detailed experimental protocols for its characterization and evaluation.

Introduction: The Emergence of a New
Antitubercular Candidate

Antitubercular agent-30 (PAMCHD) was identified as a promising hit from a whole-cell based
phenotypic screening of a diverse library of small molecules against Mycobacterium
tuberculosis H37Rv.[1][2] This compound, a derivative of cyclohexane-1,3-dione, has
demonstrated significant in vitro activity, positioning it as a valuable lead for the development of
new anti-TB drugs.[1][3][4][5] Notably, PAMCHD exhibits both tuberculostatic and
tuberculocidal properties and maintains its efficacy against various drug-resistant clinical
isolates.[1][3][5][6]
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Synthesis of Antitubercular Agent-30 (PAMCHD)

The synthesis of 2-(((2-hydroxyphenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione is
achieved through a straightforward and efficient one-pot condensation reaction.[7]

Synthetic Scheme

The reaction involves the condensation of 5,5-dimethylcyclohexane-1,3-dione (also known as
dimedone) with 2-aminophenol in the presence of triethyl orthoformate, which acts as both a
reactant and a dehydrating agent.[7]
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Reactants

Triethyl Orthoformate

Process Product

2-Aminophenol @-

2-(((2-hydroxyphenyl)amino)methylene)-
5,5-dimethylcyclohexane-1,3-dione

5,5-dimethylcyclohexane-1,3-dione
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Minimum Inhibitory Concentration (MIC) Assay

(Prepare serial two-fold dilutions of PAMCHD in a 96-well plate)

Inoculate wells with a standardized
M. tuberculosis suspension.

Gncubate plates at 37°C for 7-14 days)

Determine the lowest concentration
that inhibits visible growth.

1
Proceeds from MIC results
1

Minimum Bactericidal Cdncentration (MBC) Assay

Take aliquots from wells with no visible growth (from MIC assay).

Spot-plate aliquots onto Middlebrook 7H11 agar.

Incubate agar plates at 37°C for 3-4 weeks.

Determine the lowest concentration causing =99.9% reduction in CFU.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. newdrugapprovals.org [newdrugapprovals.org]

3. In vitro antimycobacterial activity of 2-(((2-hydroxyphenyl)amino)methylene)-5,5-
dimethylcyclohexane-1,3-dione: a new chemical entity against Mycobacterium tuberculosis -
PubMed [pubmed.ncbi.nlm.nih.gov]

o 4. researchgate.net [researchgate.net]
o 5. researchgate.net [researchgate.net]

e 6. In vitro potency of 2-(((2-hydroxyphenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-
dione against drug-resistant and non-replicating persisters of Mycobacterium tuberculosis -
PubMed [pubmed.ncbi.nim.nih.gov]

e 7. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [The Discovery and Synthesis of Antitubercular Agent-30
(PAMCHD): A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4182402#antitubercular-agent-30-discovery-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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